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Compound of Interest

Compound Name: CESIUM SELENATE

cat. No.: B1143492

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of cesium selenate (Cs2SeQa),
detailing its chemical and physical properties, safety information, and potential biological
significance. This document is intended for researchers, scientists, and professionals in drug
development who require in-depth knowledge of this inorganic compound. While specific
experimental protocols and direct evidence of its involvement in signaling pathways are not
extensively documented in publicly available literature, this guide consolidates the existing data
on cesium selenate and the known biological effects of its constituent ions, cesium and
selenate, to provide a thorough understanding of its characteristics.

Chemical and Physical Properties

Cesium selenate is an inorganic salt with the chemical formula Cs2SeOa. It is a colorless,
crystalline solid that is soluble in water. Two CAS numbers are associated with cesium
selenate in various chemical databases: 10326-29-1 and 13454-73-4, with the former being
more consistently referenced for the well-defined compound.[1][2][3][4][5]

Table 1: Physical and Chemical Properties of Cesium Selenate
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Property Value Reference(s)
Chemical Formula Cs25e04 [3114]
Molecular Weight 408.77 g/mol [6]
Appearance Colorless rhombic crystals [4]

CAS Number 10326-29-1 [11[2]
13454-73-4 [71(8]

Density 4.45 g/cm3 (at 20°C) [4]

Melting Point 985 °C [4]

Solubility in Water 245 g/100 g H20 (at 12°C) [4]

Crystal Structure Orthorhombic [3]

Synthesis and Reactions
Synthesis of Cesium Selenate

Detailed experimental protocols for the synthesis of cesium selenate are not widely published.
However, the preparation of cesium selenate can be achieved through standard acid-base
neutralization reactions.

Method 1: Reaction of Cesium Carbonate with Selenic Acid[3]

This method involves the reaction of an aqueous solution of cesium carbonate with selenic
acid. The reaction proceeds with the evolution of carbon dioxide gas, yielding cesium selenate
and water.

Reaction: Cs2C0Os3 + H2SeO4 — Cs2Se0a4 + H20 + CO21
Method 2: Neutralization of Cesium Hydroxide with Selenic Acid[3]

Alternatively, cesium selenate can be synthesized by neutralizing cesium hydroxide with
selenic acid. This is a direct neutralization reaction that produces the salt and water.
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Reaction: 2CsOH + H2Se0s - Cs2Se04 + 2H20

Formation of Double Salts

Cesium selenate is known to form double salts with other metal selenates. For instance, it can
react with cerium(lll) selenate in an aqueous solution to form the double salt
CsCe(Se0a4)2:4H20 upon evaporation and crystallization.[5]

Safety and Handling

A specific, comprehensive Safety Data Sheet (SDS) for cesium selenate (Cs2SeQa) is not
readily available in public databases. Therefore, the safety and handling precautions must be
inferred from the known hazards of its constituent elements, cesium and selenium, and related
compounds.

General Hazards:

e Cesium Compounds: Cesium salts are generally considered to be of low to moderate toxicity.
However, due to the chemical similarity between cesium and potassium, cesium ions can
interfere with biological processes where potassium plays a crucial role.[9] High doses of
cesium compounds can lead to adverse health effects.

e Selenium Compounds: The toxicity of selenium compounds is well-documented and is highly
dependent on the dose and chemical form.[10] Both deficiency and excess of selenium can
lead to pathological manifestations.[10] Selenate, the anion in cesium selenate, is one of
the inorganic forms of selenium.

Exposure Limits (as Selenium):
e TLV (ACGIH): 0.2 mg/m3[1]
e PEL (OSHA): 0.2 mg/m3[1]
e IDLH (NIOSH): 1 mg/m3[1]

Table 2: Recommended Handling and Storage Procedures for Cesium Selenate (Inferred)
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Aspect Recommendation

) ) Wear appropriate protective clothing, including
Personal Protective Equipment (PPE)
gloves and safety glasses.

] Handle in a well-ventilated area to minimize dust
Handling ) ] ] ] ]
inhalation. Avoid contact with skin and eyes.

Store in a tightly sealed container in a cool, dry
Storage
place.

First Aid (Eyes) Immediately flush with plenty of water for at
irst Ai es
Y least 15 minutes. Seek medical attention.

First Aid (Skin) Wash with soap and water. Remove
irst Ai in
contaminated clothing.

First Aid (I tion) Rinse mouth and drink plenty of water. Seek
irst Aid (Ingestion
J immediate medical attention.

) ) ) Move to fresh air. If breathing is difficult, seek
First Aid (Inhalation) dical attent
medical attention.

Biological Significance and Potential Signhaling
Pathways

There is currently no direct scientific literature detailing the specific biological effects or the role
of cesium selenate in cellular signaling pathways. However, by examining the biological
activities of the cesium and selenate ions individually, potential effects can be postulated.

Biological Role of Cesium

Cesium has no known biological role.[11] Due to its chemical similarity to potassium, it can
interfere with potassium-dependent cellular processes.[12]

Biological Role of Selenate

Selenate is an inorganic form of selenium, an essential trace element for humans and animals.
[13] Selenium exerts its biological functions primarily through its incorporation into
selenoproteins, which are involved in a variety of crucial cellular processes.[14]
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Potential Involvement in Signaling Pathways (based on Selenate/Selenium research):

While no studies directly link cesium selenate to signaling pathways, research on other
selenium compounds, particularly selenite, suggests that selenium can modulate cellular
signaling. It is plausible that the selenate ion, once metabolized, could influence similar
pathways.

e Redox Signaling: Selenium is a key component of antioxidant enzymes like glutathione
peroxidases and thioredoxin reductases.[14] These enzymes play a critical role in
maintaining cellular redox homeostasis, which is intricately linked to various signaling
cascades.

e Calcium Signaling: Studies have shown that selenium supplementation can affect calcium
signaling in human endothelial cells, suggesting a role for selenoproteins in regulating
intracellular calcium levels.

e Apoptosis and Cell Cycle Control: Some selenium compounds have been shown to induce
apoptosis (programmed cell death) and affect cell cycle progression in cancer cells. This is
often linked to the generation of reactive oxygen species (ROS) and modulation of signaling
pathways such as the AKT/mTOR pathway.

Logical Relationship of Selenate Metabolism and Potential Cellular Effects

S Selenaproteins —»{ Redox Homeusws\s>—>{ Modulation of Signaling Pathways, Biological Effects.

Click to download full resolution via product page

Caption: Metabolic pathway of selenate and its potential cellular effects.

Experimental Applications

Detailed experimental protocols involving cesium selenate are scarce in the available
literature. Its primary use appears to be in specialized areas of materials science and
crystallography.
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« Crystallography: Cesium selenate has been used in the synthesis of double salts, such as
CsCe(Se0a4)2-4H:0, for crystallographic studies.[5] The study of its own crystal structure has
also been a subject of research.

Experimental Workflow for Double Salt Synthesis and Crystallization

Solution Preparation

Aqueous Solution of Cs2Se0a4 Aqueous Solution of Ce2(Se0a4)s3

Reaction
Mixing of Solutions
4 I

Crystallization

Evaporation of Solvent

Crystal Formation

Ana%ysis

X-ray Crystallograph>

Click to download full resolution via product page

Caption: Workflow for the synthesis and analysis of double salts.

Conclusion
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Cesium selenate is a well-characterized inorganic compound from a chemical and physical
standpoint. However, there is a significant lack of data regarding its specific biological effects
and its direct role in cellular signaling pathways. The safety profile of cesium selenate must be
cautiously inferred from data on related cesium and selenium compounds. Future research is
needed to elucidate the potential biological activities of cesium selenate and to explore its
applications in drug development and other scientific fields. This guide serves as a foundational
resource, summarizing the current state of knowledge and highlighting areas where further
investigation is required.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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